Cas no 851864-58-9 (4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine)

• Product Name: 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine
• CAS No: 851864-58-9
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 5929027
• PubChem ID: 4092589
• Update Time: 2025-06-13

4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl][4-(4-morpholinylsulfonyl)phenyl]-
• 4-{4-[2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl]benzenesulfonyl}morpholine
• 851864-58-9
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-morpholin-4-ylsulfonylphenyl)methanone
• F0630-0269
• AKOS024588535
• EU-0026228

• Inchi： 1S/C21H23N3O4S2/c25-20(24-11-10-22-21(24)29-16-17-4-2-1-3-5-17)18-6-8-19(9-7-18)30(26,27)23-12-14-28-15-13-23/h1-9H,10-16H2
• InChI Key： DWTCMFZTNFSGPL-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 634.8±65.0 °C(Predicted)
• pka: 0.98±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine

Introduction to 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine (CAS No. 851864-58-9)

4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine, with the CAS number 851864-58-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a morpholine ring, a benzylsulfanyl group, and an imidazole moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine involves a series of intricate chemical reactions. Typically, the synthesis begins with the formation of the benzylsulfanyl group, followed by the introduction of the imidazole moiety and the morpholine ring. The final step involves the coupling of these components to form the desired compound. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development.

In terms of its biological properties, 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of specific kinases, which are key players in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

One of the notable applications of 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine is in the treatment of cancer. Preclinical studies have shown that this compound can inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. Additionally, it has been found to exhibit synergistic effects when used in combination with other anticancer agents, enhancing their therapeutic efficacy while reducing potential side effects.

Beyond cancer research, 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine has also been investigated for its potential in treating inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, thereby providing a promising therapeutic approach for these conditions.

The pharmacokinetic properties of 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine have also been extensively studied. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a drug candidate. Its high bioavailability and low toxicity profile make it an attractive option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, 4-{4-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonylbenzenesulfonyl}morpholine (CAS No. 851864-58-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.